Cas no 2145030-72-2 ((3R)-3-aminobutyl(methyl)(pent-4-en-1-yl)amine)

• Product Name: (3R)-3-aminobutyl(methyl)(pent-4-en-1-yl)amine
• CAS No: 2145030-72-2
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 5961629
• PubChem ID: 165960142
• Update Time: 2025-11-01

(3R)-3-aminobutyl(methyl)(pent-4-en-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• (3R)-3-aminobutyl(methyl)(pent-4-en-1-yl)amine
• EN300-1291041
• 2145030-72-2
• [(3R)-3-aminobutyl](methyl)(pent-4-en-1-yl)amine

• Inchi： 1S/C10H22N2/c1-4-5-6-8-12(3)9-7-10(2)11/h4,10H,1,5-9,11H2,2-3H3/t10-/m1/s1
• InChI Key： RWBVRUBBSWOSHH-SNVBAGLBSA-N
• SMILES： N(C)(CCCC=C)CC[C@@H](C)N

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3Ų

Additional information on (3R)-3-aminobutyl(methyl)(pent-4-en-1-yl)amine

Introduction to (3R)-3-aminobutyl(methyl)(pent-4-en-1-yl)amine (CAS No. 2145030-72-2)

(3R)-3-aminobutyl(methyl)(pent-4-en-1-yl)amine (CAS No. 2145030-72-2) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of (3R)-3-aminobutyl(methyl)(pent-4-en-1-yl)amine consists of a chiral center at the 3-position of the butyl chain, an amino group, a methyl group, and a pent-4-en-1-yl chain. The presence of the chiral center imparts enantiomeric specificity, which is crucial for many biological activities and drug interactions. The amino and alkene functionalities provide multiple sites for further chemical modifications, making this compound a versatile building block in organic synthesis.

Recent studies have explored the potential of (3R)-3-aminobutyl(methyl)(pent-4-en-1-yl)amine in various biological contexts. One notable application is its use as a precursor in the synthesis of novel neurotransmitter analogs. Neurotransmitters play a critical role in neuronal communication, and their modulation can have significant therapeutic implications for neurological disorders such as Parkinson's disease and Alzheimer's disease. Research has shown that derivatives of (3R)-3-aminobutyl(methyl)(pent-4-en-1-yl)amine can effectively mimic the structure and function of certain neurotransmitters, offering new avenues for drug discovery.

In addition to its potential in neuroscience, (3R)-3-aminobutyl(methyl)(pent-4-en-1-yl)amine has been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. Studies have demonstrated that certain derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress. These findings suggest that (3R)-3-aminobutyl(methyl)(pent-4-en-1-yl)amine could serve as a lead compound for the development of new anti-inflammatory drugs.

The synthetic accessibility of (3R)-3-aminobutyl(methyl)(pent-4-en-1-yl)amine has also been a focus of recent research. Efficient synthetic routes have been developed to produce this compound on both small and large scales, making it readily available for further studies and applications. One such method involves the asymmetric hydrogenation of an appropriately substituted enamide followed by reductive amination to introduce the amino group. This approach not only ensures high enantiomeric purity but also provides excellent yields, making it suitable for industrial-scale production.

The physicochemical properties of (3R)-3-aminobutyl(methyl)(pent-4-en-1-yl)amine

Safety considerations are paramount when handling any chemical compound. While (3R)-3-aminobutyl(methyl)(pent-4-en-1-yl)amine is not classified as hazardous or toxic under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), including gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it should be stored in well-sealed containers to prevent contamination or degradation.

In conclusion, (3R)-3-aminobutyl(methyl)(pent-4-en-yll)amine (CAS No. 2145030-72-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and potential biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing our understanding of chemical biology and drug discovery.